N-[2-(3',6',10,11b-tetramethyl-3-oxospiro[1,2,4,6,6a,6b,7,8,11,11a-decahydrobenzo[a]fluorene-9,2'-3,3a,5,6,7,7a-hexahydrofuro[3,2-b]pyridine]-4'-yl)ethyl]-6-(3-phenylpropanoylamino)hexanamide

• IUPAC Name: N-[2-(3',6',10,11b-tetramethyl-3-oxospiro[1,2,4,6,6a,6b,7,8,11,11a-decahydrobenzo[a]fluorene-9,2'-3,3a,5,6,7,7a-hexahydrofuro[3,2-b]pyridine]-4'-yl)ethyl]-6-(3-phenylpropanoylamino)hexanamide
• InChI: InChI=1S/C44H63N3O4/c1-29-25-39-42(47(28-29)24-23-46-40(49)13-9-6-10-22-45-41(50)17-14-32-11-7-5-8-12-32)31(3)44(51-39)21-19-35-36-16-15-33-26-34(48)18-20-43(33,4)38(36)27-37(35)30(44)2/h5,7-8,11-12,15,29,31,35-36,38-39,42H,6,9-10,13-14,16-28H2,1-4H3,(H,45,50)(H,46,49)
• InChI Key: WDHRPWOAMDJICD-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2C(C(C3(O2)CCC4C5CC=C6CC(=O)CCC6(C5CC4=C3C)C)C)N(C1)CCNC(=O)CCCCCNC(=O)CCC7=CC=CC=C7
• Molecular Formula: C44H63N3O4
• Molecular Weight: 698.0 g/mol

Description

It is a cell-permeable compound that specifically inhibits the Hedgehog signaling pathway with similar or lower toxicity compared to Cyclopamine .

Preparation Methods

Cyclopamine-KAAD is synthesized through a series of chemical reactions involving the modification of Cyclopamine. The reaction conditions often require the use of organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), and the reactions are carried out under controlled temperatures to ensure the stability of the compound .

Industrial production methods for Cyclopamine-KAAD are not widely documented, but they likely involve similar synthetic routes with optimization for large-scale production. This may include the use of automated synthesis equipment and stringent quality control measures to ensure the purity and consistency of the final product .

Chemical Reactions Analysis

Cyclopamine-KAAD undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form oxidized derivatives.

Reduction: Reduction reactions can modify the keto group to form alcohol derivatives.

Substitution: The aminoethyl-aminocaproyl-dihydrocinnamoyl moiety can be substituted with other functional groups to create analogs with different properties.

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and various organic solvents . The major products formed from these reactions are typically derivatives of Cyclopamine-KAAD with modified functional groups that can alter its biological activity .

Scientific Research Applications

Cyclopamine-KAAD has a wide range of scientific research applications, including:

Cancer Research: It is used to study the role of the Hedgehog signaling pathway in cancer development and to evaluate its potential as a therapeutic agent.

Developmental Biology: The compound is used to investigate the Hedgehog signaling pathway’s role in embryonic development and tissue regeneration.

Drug Development: Cyclopamine-KAAD serves as a lead compound for developing new drugs targeting the Hedgehog signaling pathway.

Cell Biology: Researchers use the compound to study cell signaling mechanisms and the regulation of gene expression.

Mechanism of Action

Cyclopamine-KAAD exerts its effects by specifically inhibiting the Hedgehog signaling pathway. It binds to the Smoothened (Smo) protein, a key component of the pathway, and prevents its activation . This inhibition blocks the downstream signaling cascade, leading to the suppression of Hedgehog target gene expression . The compound’s ability to inhibit both wild-type and oncogenic forms of Smoothened makes it a valuable tool for studying the pathway’s role in cancer and other diseases .

Comparison with Similar Compounds

Cyclopamine-KAAD is compared with other similar compounds, such as:

Cyclopamine: The parent compound from which Cyclopamine-KAAD is derived.

Jervine: Another steroidal alkaloid isolated from Veratrum californicum, similar to Cyclopamine but with different biological activities.

Veratramine: A non-teratogenic but toxic Veratrum alkaloid with distinct properties compared to Cyclopamine and its derivatives.

Cyclopamine-KAAD’s uniqueness lies in its enhanced potency and lower toxicity, making it a more effective and safer option for research and potential therapeutic applications .